Cas no 81440-35-9 ((3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid)

• Product Name: (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid
• CAS No: 81440-35-9
• MF: C₁₉H₁₉NO₆
• MW: 357.357265710831
• MDL: MFCD00672532
• CID: 879878
• PubChem ID: 15580514
• Update Time: 2025-11-01

(3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4-oxo-4-phenylmethoxy-3-(phenylmethoxycarbonylamino)butanoate
• (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid
• 1-(Phenylmethyl) hydrogen N-[(phenylmethoxy)carbonyl]-D-aspartate (ACI)
• (R)-2-Benzyloxycarbonylaminosuccinic acid 1-benzyl ester
• 81440-35-9
• DTXSID40724233
• D-Aspartic acid, N-[(phenylmethoxy)carbonyl]-, 1-(phenylmethyl) ester

• MDL： MFCD00672532
• Inchi： 1S/C19H19NO6/c21-17(22)11-16(18(23)25-12-14-7-3-1-4-8-14)20-19(24)26-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2,(H,20,24)(H,21,22)/t16-/m1/s1
• InChI Key： UYOZWZKJQRBZRH-MRXNPFEDSA-N
• SMILES： [C@H](CC(=O)O)(NC(=O)OCC1C=CC=CC=1)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 356.11341229g/mol
• Monoisotopic Mass: 356.11341229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid

Compound Introduction: (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid (CAS No. 81440-35-9)

(3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid, identified by its CAS number 81440-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that feature multiple functional groups, including benzyloxy and carbonylamino moieties, which contribute to its versatility in synthetic applications and biological interactions.

The molecular structure of (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid is characterized by a chiral center at the third carbon atom, making it an enantiomer with distinct stereochemical properties. This chirality is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their stereochemical configuration. The presence of multiple benzyloxy groups enhances the compound's solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The multifunctional nature of (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid positions it as a promising candidate for further investigation in drug discovery. Specifically, its ability to interact with various enzymes and receptors has led researchers to explore its potential in treating a range of conditions, including inflammatory diseases, metabolic disorders, and neurological disorders.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmacophores. The benzyloxy and carbonylamino groups provide reactive sites that can be modified through various chemical transformations, allowing for the creation of diverse molecular architectures. This flexibility has made (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid a valuable tool in medicinal chemistry, enabling the rapid design and synthesis of novel drug candidates.

Recent studies have highlighted the compound's potential in modulating enzyme activity. For instance, researchers have demonstrated that derivatives of this molecule can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are known to play a significant role in the pathogenesis of conditions like arthritis and asthma. By targeting these enzymes, compounds derived from (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid may offer new therapeutic strategies for managing these diseases.

The chiral nature of this compound also makes it an attractive candidate for studying stereoselective drug design. Enantiomers often exhibit different biological activities, even when they have identical chemical structures. This phenomenon has led to the development of enantioselective synthesis methods, which allow for the production of pure enantiomers with high enantiomeric purity. Such methods are crucial for ensuring that drugs are both effective and safe, as the wrong enantiomer can sometimes lead to adverse effects.

In addition to its potential therapeutic applications, (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid has shown promise in materials science. Its unique structural features make it suitable for use as a monomer or intermediate in polymer synthesis. Researchers have explored its incorporation into biodegradable polymers and hydrogels, which have applications in drug delivery systems and tissue engineering. The ability to tailor the properties of these materials by modifying the structure of this compound opens up new possibilities for advanced biomedical applications.

The synthesis of (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been particularly useful in achieving high yields and enantiomeric purity. These advancements have not only facilitated research but also opened up new avenues for industrial applications.

The future prospects for this compound are promising, with ongoing research focusing on expanding its biological activity profile and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to grow, compounds like (3R)-4-(benzyloxy)-3-{(benzyloxy)carbonylamino}-4-oxobutanoic acid will continue to play a pivotal role in shaping the future of drug discovery and development.